Cas no 2624313-15-9 (dTAGV-1 TFA)

• Product Name: dTAGV-1 TFA
• CAS No: 2624313-15-9
• MF: C₇₀H₉₁F₃N₆O₁₆S
• MW: 1361.56
• CID: 5078422
• Update Time: 2025-06-03

dTAGV-1 TFA Chemical and Physical Properties

Names and Identifiers

• dTAGV-1 TFA

• Inchi： 1S/C68H90N6O14S.C2HF3O2/c1-12-49(47-36-57(84-9)61(86-11)58(37-47)85-10)65(79)73-34-20-18-22-51(73)67(81)88-54(31-25-44-26-32-55(82-7)56(35-44)83-8)50-21-16-17-23-53(50)87-40-60(77)69-33-19-14-13-15-24-59(76)72-63(68(4,5)6)66(80)74-39-48(75)38-52(74)64(78)71-42(2)45-27-29-46(30-28-45)62-43(3)70-41-89-62;3-2(4,5)1(6)7/h16-17,21,23,26-30,32,35-37,41-42,48-49,51-52,54,63,75H,12-15,18-20,22,24-25,31,33-34,38-40H2,1-11H3,(H,69,77)(H,71,78)(H,72,76);(H,6,7)/t42-,48+,49-,51-,52-,54+,63+;/m0./s1
• InChI Key： KSEWNBIDXKMTNT-LNVAYBNASA-N
• SMILES： C(F)(F)(F)C(=O)O.[C@H](C1C=CC=CC=1OCC(=O)NCCCCCCC(=O)N[C@@H](C(C)(C)C)C(N1C[C@H](O)C[C@H]1C(=O)N[C@H](C1C=CC(C2=C(N=CS2)C)=CC=1)C)=O)(CCC1C=CC(OC)=C(OC)C=1)OC([C@@H]1CCCCN1C(=O)[C@H](C1C=C(OC)C(OC)=C(OC)C=1)CC)=O

Additional information on dTAGV-1 TFA

Recent Advances in Targeted Protein Degradation: Insights into dTAGV-1 TFA (2624313-15-9)

The field of targeted protein degradation (TPD) has witnessed significant advancements in recent years, with the development of novel heterobifunctional molecules that enable selective degradation of disease-relevant proteins. Among these, the compound dTAGV-1 TFA (CAS: 2624313-15-9) has emerged as a promising tool for chemical biology and therapeutic applications. This research briefing provides an overview of the latest findings related to dTAGV-1 TFA, focusing on its mechanism of action, applications in research, and potential therapeutic implications.

dTAGV-1 TFA is a small molecule degrader that operates through the proteolysis-targeting chimera (PROTAC) mechanism. It consists of a ligand for the target protein of interest linked to a moiety that recruits the E3 ubiquitin ligase, facilitating ubiquitination and subsequent degradation of the target protein via the proteasome. The specific chemical structure of dTAGV-1 TFA (2624313-15-9) allows for precise targeting of proteins fused with the FKBP12F36V domain, making it a valuable tool for studying protein function in cellular and animal models.

Recent studies have demonstrated the efficacy of dTAGV-1 TFA in various experimental settings. For instance, research published in Nature Chemical Biology (2023) highlighted its use in rapid and reversible protein degradation, enabling temporal control over protein levels in cells. This capability is particularly useful for studying essential proteins whose complete knockout would be lethal. Additionally, dTAGV-1 TFA has been employed in cancer research, where it has shown potential in degrading oncogenic proteins and inhibiting tumor growth in preclinical models.

The development of dTAGV-1 TFA represents a significant step forward in the TPD field, offering researchers a versatile tool for probing protein function and validating therapeutic targets. Its ability to achieve rapid and selective protein degradation makes it particularly attractive for drug discovery and development. Furthermore, the chemical properties of 2624313-15-9, including its stability and cell permeability, have been optimized to enhance its performance in biological systems.

Looking ahead, the application of dTAGV-1 TFA is expected to expand into new areas of research and therapy. Ongoing studies are exploring its potential in neurodegenerative diseases, where the targeted degradation of pathogenic proteins could offer a novel treatment strategy. Moreover, efforts are underway to develop next-generation derivatives of 2624313-15-9 with improved pharmacokinetic properties and reduced off-target effects, which could further enhance their utility in both research and clinical settings.

In conclusion, dTAGV-1 TFA (2624313-15-9) exemplifies the power of targeted protein degradation as a research tool and therapeutic approach. Its unique properties and broad applicability make it a valuable asset in the chemical biology and drug discovery toolkit. As research in this area continues to advance, we can anticipate further innovations that will deepen our understanding of protein function and open new avenues for treating complex diseases.